Cas no 111381-91-0 (1,2-Benzenedicarboxylicacid, 1-nonyl 2-undecyl ester, branched and linear)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-nonyl 2-undecyl ester, branched and linear
• CAS No: 111381-91-0
• MF: C₂₇H₄₄O₄
• MW: 432.635869026184
• CID: 171144
• PubChem ID: 131634974
• Update Time: 2024-02-27

1,2-Benzenedicarboxylicacid, 1-nonyl 2-undecyl ester, branched and linear Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-nonyl 2-undecyl ester, branched and linear
• 1,2-Benzenedicarboxylic acid, nonyl undecyl ester, branched and linear
• 3-ethyl-4-methylhexyl 2-propyloctyl benzene-1,2-dicarboxylate
• nonyl undecyl benzene-1,2-dicarboxylate
• nonyl undecyl phthalate, branched and linear
• Branched and linear nonyl undecyl phthalate
• 1,2-Benzenedicarboxylic acid, nonyl undecyl ester
• 1,2-Benzenedicarboxylic acid, C9,C11-branched and linear dialkyl ester
• 1,2-Benzenedicarboxylic acid, 1-nonyl 2-undecyl ester, branched and linear

• Inchi： 1S/C27H44O4/c1-4-5-6-7-11-16-21-30-26(28)24-19-14-15-20-25(24)27(29)31-22-17-12-9-8-10-13-18-23(2)3/h14-15,19-20,23H,4-13,16-18,21-22H2,1-3H3
• InChI Key： MIQGFONQZAYGHY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCCC)=O)CCCCCCCCC(C)C

Computed Properties

• Exact Mass: 446.33978
• Monoisotopic Mass: 446.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 22
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 0.963
• Boiling Point: 412.1°Cat760mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.487
• PSA: 52.6
• LogP: 7.84930